Cas no 850929-04-3 (ethyl 3-(2-ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate)

• Product Name: ethyl 3-(2-ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate
• CAS No: 850929-04-3
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 6168638
• PubChem ID: 2157295
• Update Time: 2025-07-23

ethyl 3-(2-ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate
• ethyl 3-[(2-ethoxynaphthalene-1-carbonyl)amino]-1H-indole-2-carboxylate
• ethyl 3-(2-ethoxy-1-naphthamido)-1H-indole-2-carboxylate
• ethyl 3-[(2-ethoxy-1-naphthoyl)amino]-1H-indole-2-carboxylate
• 850929-04-3
• AKOS001777749
• F0588-0062

• Inchi： 1S/C24H22N2O4/c1-3-29-19-14-13-15-9-5-6-10-16(15)20(19)23(27)26-21-17-11-7-8-12-18(17)25-22(21)24(28)30-4-2/h5-14,25H,3-4H2,1-2H3,(H,26,27)
• InChI Key： UELAVIWJADWGMW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C=CC=CC=2C=1C(NC1=C(C(=O)OCC)NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on ethyl 3-(2-ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate

Comprehensive Overview of Ethyl 3-(2-Ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate (CAS No. 850929-04-3)

Ethyl 3-(2-ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate (CAS No. 850929-04-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of both naphthalene and indole moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

The compound's molecular formula and intricate architecture have made it a subject of interest for researchers investigating small molecule inhibitors and bioactive compounds. Recent trends in scientific literature highlight the growing demand for heterocyclic compounds like this one, particularly in the context of targeted therapy and molecular recognition. Its ethyl ester functionality further enhances its solubility profile, a critical factor in pharmaceutical development.

From a synthetic chemistry perspective, ethyl 3-(2-ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate represents an excellent example of modern multi-component reactions and amide bond formation techniques. The compound's synthesis typically involves the coupling of 2-ethoxynaphthalene-1-carboxylic acid with ethyl 3-amino-1H-indole-2-carboxylate, showcasing the importance of protecting group strategies in complex molecule assembly.

In the current research landscape, where structure-activity relationships (SAR) are paramount, this compound offers valuable insights. The naphthalene ring system contributes to potential π-π stacking interactions, while the indole core may participate in hydrogen bonding networks. These features align with contemporary interests in molecular docking studies and computational chemistry applications.

The physicochemical properties of CAS No. 850929-04-3 have been characterized through various analytical techniques. Spectroscopic data including NMR, IR, and mass spectrometry confirm its structural integrity. Such characterization is crucial for quality control in research settings, particularly when investigating its potential as a chemical probe or research tool in biological systems.

Recent patent literature reveals growing interest in similar indole-naphthalene hybrids, suggesting potential applications in various therapeutic areas. While specific biological data for this exact compound may be limited, structural analogs have shown promise in modulating certain enzyme activities and cellular pathways. This has led to increased searches for "indole-based therapeutics" and "naphthalene derivatives in medicine" across scientific databases.

From a formulation standpoint, the ethyl ester group in ethyl 3-(2-ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate offers advantages in terms of prodrug design strategies. This aspect is particularly relevant given current pharmaceutical industry focus on improving drug delivery systems and bioavailability enhancement techniques. Researchers frequently search for "ester prodrugs" and "modified drug formulations" when exploring such compounds.

The compound's stability profile and storage conditions are important considerations for laboratory handling. Proper chemical handling protocols should be followed, with attention to maintaining appropriate temperature and humidity levels. These practical aspects are frequently queried in scientific forums and research chemical databases.

In material science applications, the conjugated system present in 850929-04-3 suggests potential utility in organic electronic materials. The growing field of organic semiconductors has increased interest in such aromatic systems, particularly those with extended π-conjugation. This aligns with current trends in "green electronics" research and sustainable material development.

Future research directions for this compound may include detailed pharmacological evaluation, structure optimization studies, and exploration of its chemical biology applications. The scientific community continues to show strong interest in "indole modification strategies" and "naphthalene-containing bioactive compounds," as evidenced by publication trends and search analytics.

For researchers working with CAS 850929-04-3, comprehensive spectral data and analytical methods are essential resources. The compound's characterization typically includes detailed chromatographic purity assessment and elemental analysis, which are critical for ensuring reproducibility in experimental studies. These quality control aspects are frequently searched topics in chemical research communities.

The commercial availability of ethyl 3-(2-ethoxynaphthalene-1-amido)-1H-indole-2-carboxylate through specialty chemical suppliers has facilitated its investigation in various research programs. Current market trends indicate growing demand for such custom synthetic compounds, particularly those with potential pharmacophore characteristics. This reflects broader industry movements toward fragment-based drug discovery approaches.

In conclusion, 850929-04-3 represents an intriguing chemical entity with multiple potential research applications. Its hybrid structure combining naphthalene and indole systems offers numerous possibilities for further exploration in both pharmaceutical and material science domains. As research into heterocyclic compounds continues to expand, this compound serves as an excellent example of the innovation occurring at the intersection of medicinal chemistry and molecular design.